Anthra(2'',1'',9'':4,5,6: 6'',5'',10'':4',5',6')diisoquino(2,1-a:2',1'-a')diperimidine-12,25-dione
Overview
Description
Anthra(2'',1'',9'':4,5,6: 6'',5'',10'':4',5',6')diisoquino(2,1-a:2',1'-a')diperimidine-12,25-dione is a useful research compound. Its molecular formula is C44H20N4O2 and its molecular weight is 636.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality Anthra(2'',1'',9'':4,5,6: 6'',5'',10'':4',5',6')diisoquino(2,1-a:2',1'-a')diperimidine-12,25-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Anthra(2'',1'',9'':4,5,6: 6'',5'',10'':4',5',6')diisoquino(2,1-a:2',1'-a')diperimidine-12,25-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Field-Effect Transistors (OFETs)
This compound exhibits high electron transporting character, with electron mobility on the order of 0.5 cm² V⁻¹ s⁻¹ . It’s an excellent candidate for use as n-type materials in OFETs due to its high electron affinity and stability under ambient conditions. The ability to transport electrons efficiently makes it suitable for the active layer in OFETs, which are critical for the development of flexible electronic devices.
Organic Photovoltaics (OPVs)
The compound serves as an electron-accepting building block for OPVs . Its molecular structure allows for strong electron affinity and good photostability, which are essential for the development of efficient OPV devices. OPVs are a promising technology for converting solar energy into electricity, and materials like UNII-3LD355UTRS are key to enhancing their performance and commercial viability.
Infrared (IR) Transparent Pigments
UNII-3LD355UTRS can be used as an IR transparent pigment for coating applications . Its ability to transmit infrared radiation while providing coloration makes it valuable for applications requiring thermal management or IR sensing capabilities, such as smart windows and security inks.
Polymer Solar Cells
A novel copolymer based on fluorene and perylene diimide with pendent amino groups has been synthesized using a derivative of this compound . This copolymer has been developed as a cathode interlayer for inverted polymer solar cells (I-PSCs), improving their efficiency and stability. The introduction of such materials into the solar cell architecture enhances charge collection and transport.
Organic Thin Film Transistors (OTFT)
The compound is commonly used in OTFTs due to its well-defined structure and high purity . OTFTs are essential components in the development of flexible displays and sensors. The ease of processability of materials like UNII-3LD355UTRS allows for the fabrication of high-performance OTFTs with consistent properties.
Solution-Processed Organic Photovoltaic Cells (OPV)
UNII-3LD355UTRS is also utilized in solution-processed OPV cells . Its molecular design facilitates the formation of a well-organized film, which is crucial for achieving high power conversion efficiency in OPVs. The ability to process this material from solution enables scalable and low-cost manufacturing of OPV devices.
Coating Applications
Due to its unique optical properties, UNII-3LD355UTRS can be applied in various coating technologies . It can provide protective layers that are not only durable but also have specific light-absorbing or emitting properties, which can be tailored for different industrial applications.
properties
IUPAC Name |
7,17,28,38-tetrazatridecacyclo[24.16.2.22,5.18,12.129,33.03,22.04,19.06,17.023,43.027,38.040,44.016,46.037,45]octatetraconta-1(42),2,4,6,8,10,12(46),13,15,19,21,23(43),24,26(44),27,29,31,33(45),34,36,40,47-docosaene-18,39-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C44H20N4O2/c49-43-29-19-15-25-24-14-18-28-40-30(44(50)48-34-12-4-8-22-6-2-10-32(36(22)34)46-42(28)48)20-16-26(38(24)40)23-13-17-27(39(29)37(23)25)41-45-31-9-1-5-21-7-3-11-33(35(21)31)47(41)43/h1-20H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDFFDZMXEZGZPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C3C(=C1)N=C4C5=C6C(=CC=C7C6=C(C=C5)C8=CC=C9C1=C(C=CC7=C81)C1=NC5=CC=CC6=C5C(=CC=C6)N1C9=O)C(=O)N4C3=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C44H20N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701116099 |
Source
|
| Record name | Anthra[2′′,1′′,9′′:4,5,6;6′′,5′′,10′′:4′,5′,6′]diisoquino[2,1-a:2′,1′-a′]diperimidine-12,25-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701116099 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
636.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Anthra(2'',1'',9'':4,5,6: 6'',5'',10'':4',5',6')diisoquino(2,1-a:2',1'-a')diperimidine-12,25-dione | |
CAS RN |
6859-32-1 |
Source
|
| Record name | Anthra[2′′,1′′,9′′:4,5,6;6′′,5′′,10′′:4′,5′,6′]diisoquino[2,1-a:2′,1′-a′]diperimidine-12,25-dione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6859-32-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Anthra(2'',1'',9'':4,5,6: 6'',5'',10'':4',5',6')diisoquino(2,1-a:2',1'-a')diperimidine-12,25-dione | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006859321 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Anthra[2′′,1′′,9′′:4,5,6;6′′,5′′,10′′:4′,5′,6′]diisoquino[2,1-a:2′,1′-a′]diperimidine-12,25-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701116099 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Anthra[2'',1'',9'':4,5,6;6'',5'',10'':4',5',6']diisoquino[2,1-a:2',1'-a']diperimidine-12,25-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ANTHRA(2'',1'',9'':4,5,6: 6'',5'',10'':4',5',6')DIISOQUINO(2,1-A:2',1'-A')DIPERIMIDINE-12,25-DIONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3LD355UTRS | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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